Cas no 717109-27-8 (Ethyl 3-iodo-5-methoxybenzoate)

Ethyl 3-iodo-5-methoxybenzoate is a substituted benzoate ester featuring an iodine substituent at the 3-position and a methoxy group at the 5-position of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety acts as a reactive handle for further functionalization. The ethoxycarbonyl group enhances solubility in organic solvents, facilitating purification and handling. Its well-defined reactivity profile makes it valuable for constructing complex aromatic frameworks in pharmaceutical and materials chemistry applications. The methoxy group further modulates electronic properties, influencing regioselectivity in subsequent transformations.

Ethyl 3-iodo-5-methoxybenzoate structure

717109-27-8 structure

Product Name:Ethyl 3-iodo-5-methoxybenzoate

CAS No:717109-27-8

MF:C₁₀H₁₁IO₃

MW:306.097015619278

MDL:MFCD21607135

CID:562994

PubChem ID:53421272

Update Time:2025-05-28

Ethyl 3-iodo-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-iodo-5-methoxybenzoate
- 3-Iodo-5-methoxybenzoic acid methyl ester
- 3-iodo-5-methoxy-benzoic acid methyl ester
- Benzoic acid,3-iodo-5-methoxy-, methyl ester
- EN300-2170696
- 717109-27-8
- ethyl3-iodo-5-methoxybenzoate
- A9381
- SCHEMBL1986896
- CS-0239661
- 1210824-95-5
- BCP21870
- MDL： MFCD21607135
- Inchi： 1S/C10H11IO3/c1-3-14-10(12)7-4-8(11)6-9(5-7)13-2/h4-6H,3H2,1-2H3
- InChI Key： HNYZPGYTZQEBGU-UHFFFAOYSA-N
- SMILES： IC1C=C(C=C(C(=O)OCC)C=1)OC

Computed Properties

Exact Mass: 305.975
Monoisotopic Mass: 305.975
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.5A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8

Experimental Properties

Density: 1.684
Refractive Index: 1.569

Ethyl 3-iodo-5-methoxybenzoate Pricemore >>

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Alichem	A019096830-5g	Methyl 3-iodo-5-methoxybenzoate	717109-27-8	96%	5g	$1224.00	2023-09-01
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Enamine	EN300-4995244-0.05g	methyl 3-iodo-5-methoxybenzoate	717109-27-8	95.0%	0.05g	$176.0	2025-02-20
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